Cas no 156848-83-8 (β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl)

β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl structure
156848-83-8 structure
Product Name:β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
CAS No:156848-83-8
MF:C21H36O8
MW:416.505747795105
CID:218018
Update Time:2024-03-01

β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
    • b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthale
    • b-D-Glucopyranoside, 1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl,[1R-(1a,2b,4ab,5a,8aa)]-
    • Erigeside A
    • CID 101666177
    • β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
    • Inchi: 1S/C21H36O8/c1-10(2)12-7-15(23)20(4)6-5-13(11(3)21(20,27)8-12)28-19-18(26)17(25)16(24)14(9-22)29-19/h8,10-11,13-19,22-27H,5-7,9H2,1-4H3/t11-,13?,14-,15-,16-,17+,18-,19-,20-,21-/m1/s1
    • InChI Key: LWQGZMAYUVBAKT-ZKFOLKNXSA-N
    • SMILES: O[C@@]12C=C(C(C)C)C[C@H]([C@@]1(C)CCC([C@H]2C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 624
  • Topological Polar Surface Area: 140

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 604.7±55.0 °C(Predicted)
  • pka: 12.91±0.70(Predicted)

β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl Related Literature

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